4-[methyl(2-thienylsulfonyl)amino]-N-(4-pyridinylmethyl)benzamide

• IUPAC Name: 4-[methyl(thiophen-2-ylsulfonyl)amino]-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C18H17N3O3S2/c1-21(26(23,24)17-3-2-12-25-17)16-6-4-15(5-7-16)18(22)20-13-14-8-10-19-11-9-14/h2-12H,13H2,1H3,(H,20,22)
• InChI Key: KRVDUPSWHSOUJX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)NCC2=CC=NC=C2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

4-[methyl(2-thienylsulfonyl)amino]-N-(4-pyridinylmethyl)benzamide is a useful research compound. Its molecular formula is C18H17N3O3S2 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.07113376 g/mol and the complexity rating of the compound is 565. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Science Applications

• A study focused on the synthesis and characterization of polyamides and poly(amide-imide)s, indicating a method for creating high-performance materials suitable for industrial applications due to their thermal stability and solubility properties (Saxena et al., 2003).

Medicinal Chemistry and Drug Design

• Research into the synthesis and antimicrobial evaluation of thienopyrimidine derivatives reveals the potential for developing new antimicrobial agents. This work demonstrates the compound's utility in creating structures with pronounced antimicrobial activity (Bhuiyan et al., 2006).
• A study on the synthesis of metal complexes with 4-methyl-N-(p-methylphenylsulphonyl)-N-(pyridin-2-yl)benzene sulphonamide explores the enhancement of biological and catalytic potential, suggesting applications in pharmaceutical and chemical industries (Orie et al., 2021).

Material Science and Engineering

• The development of novel PSAB and MPSAB blend membranes with polysulfone for water purification and desalination studies showcases the application of such compounds in addressing global challenges related to water scarcity. These membranes demonstrate significant salt rejection capabilities, highlighting their importance for sustainable water management practices (Padaki et al., 2012).

Analytical Chemistry

• Nonaqueous capillary electrophoresis of imatinib mesylate and related substances, including analysis of related compounds, demonstrates the compound's relevance in the quality control and analysis of pharmaceuticals (Ye et al., 2012).